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Compound of Interest

Compound Name:
1-Hexanol, 3,3,4,4,5,5,6,6,6-

nonafluoro-

Cat. No.: B106121 Get Quote

An In-depth Technical Guide to the Material Safety Data for CAS 2043-47-2 Chemical Identity:

1H,1H,2H,2H-Perfluorohexan-1-ol

For professionals in research, scientific, and drug development fields, a thorough

understanding of the safety and toxicological profile of chemical compounds is paramount. This

technical guide provides a comprehensive overview of the material safety data for CAS number

2043-47-2, chemically identified as 1H,1H,2H,2H-Perfluorohexan-1-ol, also referred to as

3,3,4,4,5,5,6,6,6-Nonafluoro-1-hexanol.

Chemical and Physical Properties
The physical and chemical properties of 1H,1H,2H,2H-Perfluorohexan-1-ol have been

compiled from various sources. The following table summarizes the key quantitative data.
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Property Value Source(s)

Molecular Formula C6H5F9O [1]

Molecular Weight 264.09 g/mol [1][2]

Appearance Colorless liquid [3]

Boiling Point 140-143 °C [2][3][4][5]

Melting Point -58 °C [6]

Flash Point 73 °C (163.4 °F) - closed cup [2][3][6]

Density 1.590 g/mL at 25 °C [2][3][4][6]

Refractive Index 1.3129 - 1.314 at 20 °C [2][6]

Vapor Pressure 12.9 mmHg at 25°C [1]

Toxicological Data
The acute toxicological data for 1H,1H,2H,2H-Perfluorohexan-1-ol is limited in the public

domain. The most consistently reported value is the oral LD50 in rats.

Test Species Route Value Source(s)

LD50 Rat Oral >1000 mg/kg [7]

Hazard Identification and GHS Classification
Based on available Safety Data Sheets, 1H,1H,2H,2H-Perfluorohexan-1-ol is classified under

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as follows:
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Hazard Class Hazard Category Signal Word Hazard Statement

Flammable Liquids Category 4 Warning
H227: Combustible

liquid

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

Tract Irritation)

Category 3 Warning
H335: May cause

respiratory irritation

The GHS classification provides a clear and standardized way to communicate the hazards

associated with this chemical. The following diagram illustrates the GHS hazard communication

elements for this substance.
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GHS Hazard Classification for CAS 2043-47-2

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b106121?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed experimental protocols for the toxicological and physical properties of this specific

substance are not publicly available. However, standardized methods, such as those

established by the Organisation for Economic Co-operation and Development (OECD), are

typically followed.

Acute Oral Toxicity - LD50 Determination (OECD 423)
The reported oral LD50 value for rats was likely determined using a method similar to the

OECD Test Guideline 423 (Acute Toxic Class Method). This method is a stepwise procedure

with the use of a limited number of animals.

Methodology Overview:

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.

Housing and Fasting: Animals are caged and fasted (food, but not water) overnight prior to

dosing.

Dose Administration: The substance is administered in a single dose by gavage using a

stomach tube. The volume administered is kept as low as possible.

Stepwise Dosing: The procedure starts with a dose from one of four fixed levels (5, 50, 300,

and 2000 mg/kg body weight). The outcome of dosing at one level determines the next step.

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days. Body weight is recorded weekly.

Necropsy: All animals are subjected to gross necropsy at the end of the observation period.

Classification: The substance is classified into one of the GHS categories based on the

number of mortalities at one or more dose levels.

The following diagram illustrates a generalized workflow for an acute oral toxicity study

following the principles of OECD 423.
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Generalized Workflow for OECD 423 Acute Oral Toxicity Test
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First Aid and Emergency Procedures
In case of exposure to 1H,1H,2H,2H-Perfluorohexan-1-ol, the following first aid measures are

recommended[3]:

Inhalation: Move the person to fresh air.

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

Eye Contact: Rinse out with plenty of water. Remove contact lenses if present and easy to

do.

Ingestion: Make the victim drink water (two glasses at most). Consult a doctor if feeling

unwell.

For firefighting, use dry sand, dry chemical, or alcohol-resistant foam.[3] Vapors are heavier

than air and may form explosive mixtures with air upon intense heating.[3]

Handling and Storage
Handling: Wear protective gloves, protective clothing, eye protection, and face protection.[3]

Keep away from heat, sparks, open flames, and hot surfaces.[3]

Storage: Store in a well-ventilated place.[3] Keep the container tightly closed and cool.[3]

This technical guide provides a consolidated overview of the material safety data for CAS

2043-47-2, intended for a scientific audience. For detailed and legally binding safety

information, always refer to the most current Safety Data Sheet provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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